2-bromo-1-(bromomethyl)-3,5-dichlorobenzene
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-1-(bromomethyl)-3,5-dichlorobenzene involves the bromination of 1-(bromomethyl)-3,5-dichlorobenzene using bromine in the presence of a catalyst.", "Starting Materials": [ "1-(bromomethyl)-3,5-dichlorobenzene", "Bromine", "Catalyst (such as iron or aluminum bromide)" ], "Reaction": [ "Add 1-(bromomethyl)-3,5-dichlorobenzene to a reaction flask", "Add bromine dropwise to the reaction flask while stirring", "Add a catalyst (such as iron or aluminum bromide) to the reaction flask", "Heat the reaction mixture to a temperature of around 50-60°C", "Allow the reaction to proceed for several hours until the desired product, 2-bromo-1-(bromomethyl)-3,5-dichlorobenzene, is formed", "Isolate the product by filtration or extraction" ] } | |
CAS RN |
1006898-81-2 |
Product Name |
2-bromo-1-(bromomethyl)-3,5-dichlorobenzene |
Molecular Formula |
C7H4Br2Cl2 |
Molecular Weight |
318.8 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
